4-({4-[(2-hydroxyethyl)amino]-2-quinazolinyl}amino)phenol hydrochloride

• IUPAC Name: 4-[[4-(2-hydroxyethylamino)quinazolin-2-yl]amino]phenol;hydrochloride
• InChI: InChI=1S/C16H16N4O2.ClH/c21-10-9-17-15-13-3-1-2-4-14(13)19-16(20-15)18-11-5-7-12(22)8-6-11;/h1-8,21-22H,9-10H2,(H2,17,18,19,20);1H
• InChI Key: CUOKLCAXERSWMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC(=N2)NC3=CC=C(C=C3)O)NCCO.Cl
• Molecular Formula: C16H17ClN4O2
• Molecular Weight: 332.78 g/mol

Description

4-({4-[(2-hydroxyethyl)amino]-2-quinazolinyl}amino)phenol hydrochloride, also known as AG-1478, is a small molecule inhibitor of the epidermal growth factor receptor (EGFR). It is a potent and selective inhibitor of the tyrosine kinase activity of EGFR, which is a transmembrane receptor that plays a crucial role in cell growth, proliferation, and differentiation.

Mechanism of Action

4-({4-[(2-hydroxyethyl)amino]-2-quinazolinyl}amino)phenol hydrochloride inhibits the tyrosine kinase activity of EGFR by binding to the ATP-binding site of the receptor. This prevents the receptor from activating downstream signaling pathways that are involved in cell growth and proliferation. By inhibiting EGFR activity, 4-({4-[(2-hydroxyethyl)amino]-2-quinazolinyl}amino)phenol hydrochloride induces cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
4-({4-[(2-hydroxyethyl)amino]-2-quinazolinyl}amino)phenol hydrochloride has been shown to have a number of biochemical and physiological effects. In addition to inhibiting EGFR activity, 4-({4-[(2-hydroxyethyl)amino]-2-quinazolinyl}amino)phenol hydrochloride has been shown to inhibit the activation of other receptor tyrosine kinases, such as HER2 and HER3. This suggests that 4-({4-[(2-hydroxyethyl)amino]-2-quinazolinyl}amino)phenol hydrochloride may have broader therapeutic applications beyond EGFR-driven cancers. In addition, 4-({4-[(2-hydroxyethyl)amino]-2-quinazolinyl}amino)phenol hydrochloride has been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed to supply nutrients to tumors.

Advantages and Limitations for Lab Experiments

4-({4-[(2-hydroxyethyl)amino]-2-quinazolinyl}amino)phenol hydrochloride is a useful tool for studying the role of EGFR in cancer biology. It is a potent and selective inhibitor of EGFR tyrosine kinase activity, which allows researchers to specifically target this receptor in their experiments. However, 4-({4-[(2-hydroxyethyl)amino]-2-quinazolinyl}amino)phenol hydrochloride has some limitations. It is a small molecule inhibitor, which means that it may not be effective in targeting EGFR in tumors that have mutations in the receptor or overexpress the receptor. In addition, 4-({4-[(2-hydroxyethyl)amino]-2-quinazolinyl}amino)phenol hydrochloride has poor solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 4-({4-[(2-hydroxyethyl)amino]-2-quinazolinyl}amino)phenol hydrochloride. One area of interest is the development of new EGFR inhibitors that are more effective than 4-({4-[(2-hydroxyethyl)amino]-2-quinazolinyl}amino)phenol hydrochloride. Another area of interest is the identification of biomarkers that can predict which patients will respond to EGFR inhibitors. Finally, there is interest in exploring the potential of EGFR inhibitors in combination with other targeted therapies or immunotherapies for cancer treatment.

Scientific Research Applications

4-({4-[(2-hydroxyethyl)amino]-2-quinazolinyl}amino)phenol hydrochloride has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. In addition, 4-({4-[(2-hydroxyethyl)amino]-2-quinazolinyl}amino)phenol hydrochloride has been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer treatment.